Cas no 2138341-98-5 (Benzenemethanesulfonamide, 2-chloro-4-fluoro-N-methyl-)

• Product Name: Benzenemethanesulfonamide, 2-chloro-4-fluoro-N-methyl-
• CAS No: 2138341-98-5
• MF: C₈H₉ClFNO₂S
• MW: 237.678963422775
• CID: 5289302
• Update Time: 2025-10-29

Benzenemethanesulfonamide, 2-chloro-4-fluoro-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonamide, 2-chloro-4-fluoro-N-methyl-

• Inchi： 1S/C8H9ClFNO2S/c1-11-14(12,13)5-6-2-3-7(10)4-8(6)9/h2-4,11H,5H2,1H3
• InChI Key： ABEZWDVGBSTKAD-UHFFFAOYSA-N
• SMILES： C1(CS(NC)(=O)=O)=CC=C(F)C=C1Cl

Additional information on Benzenemethanesulfonamide, 2-chloro-4-fluoro-N-methyl-

Benzenemethanesulfonamide, 2-chloro-4-fluoro-N-methyl- (CAS No. 2138341-98-5): A Comprehensive Overview

Benzenemethanesulfonamide, 2-chloro-4-fluoro-N-methyl-, identified by its CAS number 2138341-98-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamides, which are well-known for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of a chloro and fluoro substituent on the benzene ring, along with a methyl group at the N-methyl position, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of Benzenemethanesulfonamide, 2-chloro-4-fluoro-N-methyl- involve meticulous chemical processes that ensure high purity and yield. The introduction of the chloro and fluoro groups enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for further pharmacological development. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

In the realm of medicinal chemistry, sulfonamides have long been recognized for their antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in Benzenemethanesulfonamide, 2-chloro-4-fluoro-N-methyl- suggests potential applications in these areas. For instance, the fluoro substituent can improve binding affinity to biological targets, while the chloro group may enhance metabolic resistance. These features make it a promising scaffold for drug discovery efforts aimed at developing novel therapeutic agents.

Recent studies have highlighted the importance of sulfonamides in addressing emerging challenges in healthcare. Researchers have been exploring derivatives of sulfonamides as inhibitors of enzymes involved in cancer progression and as modulators of immune responses. The structural motif present in Benzenemethanesulfonamide, 2-chloro-4-fluoro-N-methyl- aligns well with these research directions. By leveraging computational modeling and high-throughput screening techniques, scientists are identifying new analogs with enhanced pharmacological profiles.

The role of computational chemistry in optimizing drug candidates cannot be overstated. Molecular docking studies have been instrumental in understanding the interactions between Benzenemethanesulfonamide, 2-chloro-4-fluoro-N-methyl- and biological targets such as enzymes and receptors. These studies provide insights into binding affinities, specificity, and potential side effects, guiding the design of next-generation compounds with improved efficacy and safety.

The pharmaceutical industry is increasingly focusing on green chemistry principles to minimize environmental impact while maximizing therapeutic benefits. The synthesis of Benzenemethanesulfonamide, 2-chloro-4-fluoro-N-methyl- exemplifies this approach through the use of sustainable solvents and catalytic methods that reduce waste and energy consumption. Such innovations are crucial for ensuring that drug development remains viable in a world facing growing environmental challenges.

Ethical considerations also play a significant role in pharmaceutical research. Transparent reporting of synthetic pathways, biological activities, and potential applications ensures that scientific advancements are shared responsibly with the global community. This openness fosters collaboration among researchers and promotes the responsible use of chemical compounds in medicine.

The future prospects for Benzenemethanesulfonamide, 2-chloro-4-fluoro-N-methyl- are promising, with ongoing research aimed at expanding its therapeutic applications. By integrating cutting-edge technologies such as artificial intelligence (AI) into drug discovery processes, scientists can accelerate the identification of novel derivatives with tailored properties. AI-driven platforms enable rapid analysis of large datasets, identifying promising candidates for further investigation.

In conclusion, Benzenemethanesulfonamide, 2-chloro-4-fluoro-N-methyl- (CAS No. 2138341-98-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable compound for further research and development. As scientific understanding continues to evolve, this compound is likely to play an increasingly important role in addressing global health challenges through innovative drug design and discovery.